Cas no 898441-35-5 (N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide)

• Product Name: N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide
• CAS No: 898441-35-5
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 5484240
• Update Time: 2025-10-24

N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-oxo-6-[(4-phenyl-1-piperazinyl)methyl]-4H-pyran-3-yl]oxy]-N-(phenylmethyl)-
• N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

• Inchi： 1S/C25H27N3O4/c29-23-15-22(17-27-11-13-28(14-12-27)21-9-5-2-6-10-21)31-18-24(23)32-19-25(30)26-16-20-7-3-1-4-8-20/h1-10,15,18H,11-14,16-17,19H2,(H,26,30)
• InChI Key： ACVYJCPTKAVOAA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC=C3)CC2)OC=1

Additional information on N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

Introduction to N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide and Its Significance in Modern Chemical Research

N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide, a compound with the CAS number 898441-35-5, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound encompasses several key structural motifs that contribute to its unique chemical properties and biological activities.

The core structure of N-benzyl-2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide is built around a pyran ring system, which is a common feature in many bioactive molecules. The presence of a 4H-pyran ring not only contributes to the overall stability of the molecule but also provides a scaffold for further functionalization. This pyran ring is further modified with a 4-oxyacetyl group, which introduces a polar region into the molecule. This polar region can interact with various biological targets, making the compound a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is the presence of a 4-(4-phenylpiperazin-1-yl)methyl group attached to the pyran ring. Piperazine derivatives are well-known for their pharmacological properties and have been widely used in the development of various therapeutic agents. The phenylpiperazine moiety, in particular, is known for its ability to modulate neurotransmitter systems, making it a valuable component in the design of drugs targeting central nervous system disorders. The incorporation of this moiety into N-benzyl-2-({4-oxyacetyl}oxy)pyran derivatives suggests that this compound may exhibit similar pharmacological effects.

The benzyl group at the N-position of the acetamide moiety further enhances the complexity of this molecule. Benzyl groups are often used in medicinal chemistry to improve solubility and metabolic stability of drug candidates. In this context, the benzyl group in N-benzyl-2-{(pyran ring)oxy}acetamide likely plays a role in modulating the pharmacokinetic properties of the compound. Additionally, the presence of multiple oxygen atoms in the molecule suggests that it may exhibit significant interactions with biological targets through hydrogen bonding.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these computational tools, scientists have been able to identify potential binding sites and interaction modes for N-benzyl{pyran derivative}oxyacetamide on various biological targets. These studies have revealed that this compound may interact with enzymes and receptors involved in neurotransmitter signaling, inflammation, and other critical biological processes.

The synthesis of N-benzyl{pyran derivative}oxyacetamide has been a subject of considerable interest due to its complex structural features. Researchers have developed novel synthetic routes that allow for efficient and scalable production of this compound. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of these synthetic methods has not only facilitated research on this compound but also provided valuable insights into general principles of organic synthesis.

In vitro studies have begun to uncover the potential therapeutic applications of N-benzyl{pyran derivative}oxyacetamide. Initial experiments have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. These findings are particularly exciting given the growing recognition of piperazine derivatives as pharmacologically active molecules. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects and to assess its potential as a lead compound for drug development.

The impact of N-benzyl{pyran derivative}oxyacetamide extends beyond its potential therapeutic applications. This compound serves as a valuable tool for researchers studying complex biological systems and exploring new avenues in drug discovery. By providing insights into molecular interactions and biochemical pathways, this molecule contributes to our understanding of disease mechanisms and aids in the development of innovative treatment strategies.

As research continues to progress, it is likely that new applications and uses for N-benzyl{pyran derivative}oxyacetamide will be discovered. The combination of its unique structural features and promising biological activities makes it a compelling subject for further investigation. In summary, N-benzyl{pyran derivative}oxyacetamide (CAS no: 898441{35}{5}) represents an exciting advancement in chemical biology and pharmaceutical research, with significant potential for future therapeutic applications.